Cas no 1423024-32-1 (1,5-diazabicyclo[3.2.2]nonane-6-carboxylic acid;dihydrochloride)

• Product Name: 1,5-diazabicyclo[3.2.2]nonane-6-carboxylic acid;dihydrochloride
• CAS No: 1423024-32-1
• MF: C₈H₁₅ClN₂O₂
• MW: 206.669901132584
• MDL: MFCD22628541
• CID: 4598014
• PubChem ID: 71757527
• Update Time: 2025-05-20

1,5-diazabicyclo[3.2.2]nonane-6-carboxylic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,5-diazabicyclo[3.2.2]nonane-6-carboxylic acid dihydrochloride
• 1,5-diazabicyclo[3.2.2]nonane-6-carboxylic acid;dihydrochloride

• MDL： MFCD22628541
• Inchi： 1S/C8H14N2O2.ClH/c11-8(12)7-6-9-2-1-3-10(7)5-4-9;/h7H,1-6H2,(H,11,12);1H
• InChI Key： GGVCUNIUBSDHQT-UHFFFAOYSA-N
• SMILES： C(C1CN2CCCN1CC2)(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,5-diazabicyclo[3.2.2]nonane-6-carboxylic acid;dihydrochloride

Introduction to 1,5-diazabicyclo[3.2.2]nonane-6-carboxylic acid;dihydrochloride (CAS No. 1423024-32-1)

1,5-diazabicyclo[3.2.2]nonane-6-carboxylic acid;dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1423024-32-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative has garnered attention due to its unique structural framework and potential applications in drug development. The compound features a rigid bicyclic structure composed of three rings, with two nitrogen atoms embedded within, which contributes to its distinct chemical properties and reactivity patterns.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. This solubility advantage is particularly crucial in drug design, where bioavailability and pharmacokinetic profiles are critical factors determining the efficacy of a therapeutic agent.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutics. Among these, 1,5-diazabicyclo[3.2.2]nonane-6-carboxylic acid;dihydrochloride stands out due to its ability to interact with biological targets in a manner that is both specific and potent. The presence of nitrogen atoms within the bicyclic scaffold allows for hydrogen bonding interactions, which are essential for the binding affinity of many pharmacological agents.

In the context of contemporary research, this compound has been explored for its potential role in modulating enzyme activity and receptor binding. For instance, studies have suggested that derivatives of 1,5-diazabicyclo[3.2.2]nonane-6-carboxylic acid;dihydrochloride may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. Such findings are particularly relevant given the increasing interest in developing targeted therapies for chronic inflammatory diseases.

The structural motif of 1,5-diazabicyclo[3.2.2]nonane-6-carboxylic acid;dihydrochloride also lends itself to modifications that can enhance pharmacological properties such as selectivity and metabolic stability. Researchers have employed computational methods to predict how structural variations within this scaffold can influence binding interactions with biological targets. These computational approaches, combined with experimental validation, have accelerated the discovery process for novel drug candidates.

One notable application of this compound is in the field of protease inhibition. Proteases are enzymes that play a critical role in various physiological processes, and their dysregulation is associated with numerous diseases. By designing molecules that can selectively inhibit specific proteases, researchers aim to develop treatments that address the underlying mechanisms of these conditions. The rigid bicyclic structure of 1,5-diazabicyclo[3.2.2]nonane-6-carboxylic acid;dihydrochloride provides a stable platform for tailoring such inhibitors.

Furthermore, the compound has been investigated for its potential use as an intermediate in the synthesis of more complex pharmacophores. The carboxylic acid functionality at the sixth position allows for further derivatization via esterification or amidation reactions, enabling the creation of a diverse array of analogs with tailored properties.

The dihydrochloride salt form of this compound also facilitates its use in high-throughput screening (HTS) campaigns, where large libraries of compounds are rapidly tested for biological activity. The enhanced solubility provided by the salt form ensures that the compound can be easily incorporated into screening assays, thereby increasing throughput and efficiency.

In summary, 1,5-diazabicyclo[3.2.2]nonane-6-carboxylic acid;dihydrochloride (CAS No. 1423024-32-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive scaffold for developing novel therapeutic agents targeting various diseases.